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Compound of Interest

Compound Name: NSC693868

Cat. No.: B106313

Application Notes and Protocols for NSC693868

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental
protocols for the use of NSC693868, a selective inhibitor of Cyclin-Dependent Kinases (CDKSs)
and Glycogen Synthase Kinase-3 (GSK-3), in a cell culture setting.

Compound Information

NSC693868 is a small molecule inhibitor with selectivity for CDK1, CDK5, and GSK-3p. Its
inhibitory activities make it a valuable tool for studying the cellular processes regulated by
these kinases, including cell cycle progression, neuronal function, and signal transduction

pathways.
Identifier Value
NSC Number 693868
CAS Number 40254-90-8
Molecular Formula CoH7Ns

Quantitative Data
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The following table summarizes the in vitro inhibitory potency of NSC693868 against its primary
kinase targets.

Target Kinase ICso (LM)
cdkl/cyclin B 0.6[1]
cdk5/p25 0.4[1]
GSK-3 1[1]

Signaling Pathway

NSC693868 exerts its biological effects by inhibiting key kinases involved in cell cycle
regulation and cellular signaling. The diagram below illustrates the signaling pathways targeted
by NSC693868.
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(Seed Cells in 96-well Plate)

Treat with NSC693868

Incubate for 48-72h

:

Add MTT Reagent Seed & Treat Cells with NSC693868
Incubate for 4h (Harvest and Fix Cells in 70% EthanoD

Add Solubilization Solution (Stain with Propidium Iodide)

Measure Absorbance at 570nm Analyze by Flow Cytometry
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(Cell Lysis and Protein Quantificatior)

SDS-PAGE and Protein Transfer (Differentiate SH-SY5Y Cells)

Glocking and Primary Antibody Incubatior) Pre-treat with NSC693868

Secondary Antibody Incubation Expose to Neurotoxin

Chemiluminescent Detection Assess Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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